![molecular formula C19H16FN5O2 B2706012 3-(3-fluoro-4-methoxyphenyl)-5-(5-methyl-1-(m-tolyl)-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole CAS No. 1251677-06-1](/img/structure/B2706012.png)
3-(3-fluoro-4-methoxyphenyl)-5-(5-methyl-1-(m-tolyl)-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole
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Description
3-(3-fluoro-4-methoxyphenyl)-5-(5-methyl-1-(m-tolyl)-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C19H16FN5O2 and its molecular weight is 365.368. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antitubercular Activities
Research on isoxazole clubbed 1,3,4-oxadiazole derivatives, including compounds with structural similarities to 3-(3-fluoro-4-methoxyphenyl)-5-(5-methyl-1-(m-tolyl)-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole, has shown promising antimicrobial and antitubercular properties. These compounds have been synthesized and evaluated for their effectiveness against various bacterial strains and Mycobacterium tuberculosis H37Rv, showing good antibacterial activity and acting as potent antitubercular agents (Shingare et al., 2018).
Anti-inflammatory and Analgesic Activities
Another study focused on the synthesis of new oxadiazole derivatives as anti-inflammatory and analgesic agents. This research highlighted the potential of these compounds in providing relief from inflammation and pain, indicating their significance in the development of novel therapeutic agents (Ramaprasad et al., 2013).
Anticancer Evaluation
The anticancer activities of 1,2,4-oxadiazole derivatives possessing 3-fluoro-4-methoxyphenyl moiety have been investigated, demonstrating their potential in cancer treatment. These studies involve the synthesis of novel compounds and their evaluation against various human cancer cell lines, showing promising results in inhibiting cancer cell growth (Yakantham et al., 2019).
Optical and Electronic Applications
Research into the optical and electronic applications of 1,3,4-oxadiazole derivatives has revealed their potential use in optoelectronics. Specifically, studies on the nonlinear optical properties of these compounds have identified them as candidates for optical limiting applications, which are crucial in protecting sensitive optical sensors and human eyes from intense light exposure (Chandrakantha et al., 2011).
Properties
IUPAC Name |
3-(3-fluoro-4-methoxyphenyl)-5-[5-methyl-1-(3-methylphenyl)triazol-4-yl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16FN5O2/c1-11-5-4-6-14(9-11)25-12(2)17(22-24-25)19-21-18(23-27-19)13-7-8-16(26-3)15(20)10-13/h4-10H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBQTVQILWRGALB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC(=C(C=C4)OC)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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